Cas no 2613385-83-2 (methyl 4-aminopyrazolo1,5-a1,3,5triazine-7-carboxylate)

• Product Name: methyl 4-aminopyrazolo1,5-a1,3,5triazine-7-carboxylate
• CAS No: 2613385-83-2
• MF: C₇H₇N₅O₂
• MW: 193.162780046463
• MDL: MFCD33031505
• CID: 5671967
• PubChem ID: 155943265
• Update Time: 2023-11-27

methyl 4-aminopyrazolo1,5-a1,3,5triazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4642914913
• methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylate
• 2613385-83-2
• EN300-27146633
• methyl 4-aminopyrazolo[1,5-a][1,3,5]triazine-7-carboxylat e
• Pyrazolo[1,5-a]-1,3,5-triazine-7-carboxylic acid, 4-amino-, methyl ester
• methyl 4-aminopyrazolo1,5-a1,3,5triazine-7-carboxylate

• MDL： MFCD33031505
• Inchi： 1S/C7H7N5O2/c1-14-6(13)4-2-5-9-3-10-7(8)12(5)11-4/h2-3H,1H3,(H2,8,9,10)
• InChI Key： AGAQNBYCQXLVCX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2N=CN=C(N)N2N=1)=O

Computed Properties

• Exact Mass: 193.05997448g/mol
• Monoisotopic Mass: 193.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• pka: 1.57±0.30(Predicted)